Cas no 873458-57-2 (4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid)
4-(Dimethylcarbamoyl)cyclohexane-1-carboxylic acid is a cyclohexane derivative featuring both a dimethylcarbamoyl and a carboxylic acid functional group. This bifunctional compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The dimethylcarbamoyl moiety enhances solubility and reactivity, while the carboxylic acid group allows for further derivatization, such as esterification or amidation. Its cyclohexane backbone provides structural rigidity, which can be advantageous in the design of conformationally constrained molecules. The compound is typically used in the development of bioactive molecules, where its balanced polarity and functional group compatibility make it a valuable building block for medicinal chemistry applications.
873458-57-2 structure
Product name:4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-[(dimethylamino)carbonyl]-
- 4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid
- Trans-4-[(dimethylamino)carbonyl]cyclohexane-carboxylic acid
- 4-dimethylcarbamoylcyclohexanecarboxylic acid
- SCHEMBL2950683
- LZSWPZWDUZTSDZ-ZKCHVHJHSA-N
- G55778
- EN300-133163
- LZSWPZWDUZTSDZ-UHFFFAOYSA-N
- SCHEMBL2950685
- Trans-4-[(dimethylamino)carbonyl]cyclohexanecarboxylic acid
- F8889-2244
- 4-(dimethylcarbamoyl)cyclohexane-1-carboxylicacid
- AKOS013095327
- 873458-57-2
- Z1157727202
-
- Inchi： InChI=1S/C10H17NO3/c1-11(2)9(12)7-3-5-8(6-4-7)10(13)14/h7-8H,3-6H2,1-2H3,(H,13,14)
- InChI Key： LZSWPZWDUZTSDZ-UHFFFAOYSA-N
- SMILES： CN(C)C(=O)C1CCC(CC1)C(=O)O
Computed Properties
- Exact Mass: 199.12084340Da
- Monoisotopic Mass: 199.12084340Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Melting Point: NA
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM463268-250mg |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid |
873458-57-2 | 95%+ | 250mg |
$303 | 2023-02-01 | |
| Life Chemicals | F8889-2244-0.25g |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid |
873458-57-2 | 95%+ | 0.25g |
$442.0 | 2023-09-05 | |
| TRC | D482528-100mg |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic Acid |
873458-57-2 | 100mg |
$ 250.00 | 2022-06-05 | ||
| TRC | D482528-50mg |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic Acid |
873458-57-2 | 50mg |
$ 160.00 | 2022-06-05 | ||
| Life Chemicals | F8889-2244-5g |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid |
873458-57-2 | 95%+ | 5g |
$1473.0 | 2023-09-05 | |
| Life Chemicals | F8889-2244-10g |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid |
873458-57-2 | 95%+ | 10g |
$2062.0 | 2023-09-05 | |
| Life Chemicals | F8889-2244-2.5g |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid |
873458-57-2 | 95%+ | 2.5g |
$982.0 | 2023-09-05 | |
| Enamine | EN300-133163-0.1g |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid |
873458-57-2 | 95.0% | 0.1g |
$176.0 | 2025-02-21 | |
| Chemenu | CM463268-500mg |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid |
873458-57-2 | 95%+ | 500mg |
$545 | 2023-02-01 | |
| 1PlusChem | 1P01A703-2.5g |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid |
873458-57-2 | 95% | 2.5g |
$1474.00 | 2025-03-04 |
4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid Related Literature
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
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Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
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Zhangqin Shi,WenYao Guo J. Mater. Chem. A, 2021,9, 21057-21070
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Jaskiranjit Kang,Jonathan P. Richardson,Derek Macmillan Chem. Commun., 2009, 407-409
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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8. A bulky silyl shift-directed synthesis of a silyl-linked amidinate-amidine and its Zr(iv) complex†Hong-Bo Tong,Min Li,Sheng-Di Bai,Shi-Fang Yuan,Jian-Bin Chao,Shuping Huang,Dian-Sheng Liu Dalton Trans., 2011,40, 4236-4241
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Mikaël Kepenekian,Vincent Robert,Corentin Boilleau,Jean-Paul Malrieu Phys. Chem. Chem. Phys., 2012,14, 1381-1388
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Linlin Chen,Yu Qin,Jing Cheng,Yi Cheng,Zhixiang Lu,Xiaolan Liu,Shaoxiong Yang,Shuhan Lu,Liyan Zheng,Qiue Cao RSC Adv., 2020,10, 36212-36218
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:873458-57-2)4-(dimethylcarbamoyl)cyclohexane-1-carboxylic acid
Purity:99%
Quantity:10g
Price ($):2574.0